Cas no 1383776-63-3 (2-Methyl-1-Pyrrolidinecarbonyl chloride)

• Product Name: 2-Methyl-1-Pyrrolidinecarbonyl chloride
• CAS No: 1383776-63-3
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• CID: 2105368
• Update Time: 2025-06-13

2-Methyl-1-Pyrrolidinecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-Pyrrolidinecarbonyl chloride
• 2-methylpyrrolidine-1-carbonyl chloride
• 2-Methyl-1-Pyrrolidinecarbonyl chloride

• Inchi： 1S/C6H10ClNO/c1-5-3-2-4-8(5)6(7)9/h5H,2-4H2,1H3
• InChI Key： PYNWJDARHGISNW-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 20.3

Additional information on 2-Methyl-1-Pyrrolidinecarbonyl chloride

Research Briefing on 2-Methyl-1-Pyrrolidinecarbonyl chloride (CAS: 1383776-63-3) in Chemical Biology and Pharmaceutical Applications

2-Methyl-1-Pyrrolidinecarbonyl chloride (CAS: 1383776-63-3) is a specialized chemical reagent that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive carbonyl chloride group and pyrrolidine backbone, serves as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its utility in the preparation of novel bioactive compounds, including potential therapeutic agents targeting neurological disorders and infectious diseases.

In the context of synthetic chemistry, 2-Methyl-1-Pyrrolidinecarbonyl chloride has been employed as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the construction of pyrrolidine-based scaffolds, which are crucial for modulating protein-protein interactions. The compound's reactivity allows for efficient acylation reactions, enabling researchers to rapidly diversify molecular structures and explore structure-activity relationships (SAR) in drug candidate optimization.

From a pharmacological perspective, derivatives synthesized using 2-Methyl-1-Pyrrolidinecarbonyl chloride have shown promising biological activities. Recent preclinical investigations have identified several lead compounds with potent inhibitory effects against specific enzymes involved in inflammatory pathways. Notably, a series of compounds developed using this reagent exhibited nanomolar affinity for their targets, suggesting potential applications in treating chronic inflammatory conditions. These findings were corroborated by in vitro and in vivo studies published in Bioorganic & Medicinal Chemistry Letters earlier this year.

The safety profile and handling considerations of 2-Methyl-1-Pyrrolidinecarbonyl chloride have also been subjects of recent research. As a reactive acyl chloride derivative, proper storage conditions and handling protocols are essential to maintain its stability and prevent decomposition. A 2024 technical report from the American Chemical Society's Chemical Health and Safety division provided updated guidelines for working with this compound, emphasizing the importance of moisture-free environments and appropriate personal protective equipment during laboratory procedures.

Looking forward, the applications of 2-Methyl-1-Pyrrolidinecarbonyl chloride appear to be expanding into new areas of chemical biology. Emerging research suggests its potential utility in the development of targeted covalent inhibitors, a growing class of therapeutics in oncology and other disease areas. The compound's ability to introduce specific structural motifs while maintaining favorable physicochemical properties makes it particularly valuable in this context. Several pharmaceutical companies have included derivatives of this reagent in their current drug discovery pipelines, indicating its continued relevance in medicinal chemistry.

In conclusion, 2-Methyl-1-Pyrrolidinecarbonyl chloride (CAS: 1383776-63-3) represents an important tool in modern pharmaceutical research. Its versatility in synthetic applications, combined with the biological relevance of its derivatives, positions it as a valuable asset in drug discovery efforts. As research continues to uncover new applications and optimize synthetic methodologies, this compound is likely to maintain its significance in the development of novel therapeutic agents. Future studies will undoubtedly explore its potential in addressing unmet medical needs across various therapeutic areas.